Cas no 870703-56-3 (3-(Piperazin-1-yl)benzaldehyde)

3-(Piperazin-1-yl)benzaldehyde Properties

Names and Identifiers

• 3-(Piperazin-1-yl)benzaldehyde
• 1-(3-FORMYLPHENYL)PIPERAZINE
• 3-piperazin-1-ylbenzaldehyde
• DTXSID20584670
• 870703-56-3
• SCHEMBL13345896
• AKOS006230541
• +Expand

• MDL： MFCD07369775
• InChIKey： RZLIVHYKFDFVNK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2O/c14-9-10-2-1-3-11(8-10)13-6-4-12-5-7-13/h1-3,8-9,12H,4-7H2
• SMILES： C1=CC(=CC(=C1)N2CCNCC2)C=O

Computed Properties

• Exact Mass: 190.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.110613074g/mol
• Heavy Atom Count: 14
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 1.30250
• PSA: 32.34000

3-(Piperazin-1-yl)benzaldehyde Security Information

• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 22-36/37/38

3-(Piperazin-1-yl)benzaldehyde Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%